2-Amino-4-ethylamino-6-methoxy-s-triazine
Overview
Description
2-Amino-4-ethylamino-6-methoxy-s-triazine, also known as MEAT, is an organic compound with the formula C6H11N5O . It has been explored for its capacity to restrict the growth of certain bacteria and fungi . It has also been employed in the creation of a variety of biologically active compounds, including agents with antifungal, antiviral, and anti-inflammatory properties .
Molecular Structure Analysis
The molecular structure of 2-Amino-4-ethylamino-6-methoxy-s-triazine is represented by the InChIKey: MZOHHVOQVUFCIY-UHFFFAOYSA-N . The compound has a molecular formula of C6H11N5O .Scientific Research Applications
Antimicrobial Properties
Atraton-desisopropyl has been explored for its capacity to restrict the growth of certain bacteria and fungi . This makes it a potential candidate for the development of new antimicrobial agents.
Corrosion Inhibition
A similar compound, 2-amino-4-methoxy-6-methyl-1,3,5-triazine, has been used to prevent mild steel against corrosion in hydrochloric acid solution . Given the structural similarities, Atraton-desisopropyl could potentially be explored for similar applications.
Biological Properties
Some 1,3,5-triazines, a class of compounds to which Atraton-desisopropyl belongs, display important biological properties . For example, they are used clinically due to their antitumor properties to treat lung, breast, and ovarian cancer .
Heterogeneous Catalysis
Triazines, including Atraton-desisopropyl, have been used in heterogeneous catalysis . Their high nitrogen content and chemical stability make them suitable for this application.
Photocatalysis
Triazines have also been used in photocatalysis . The unique electronic properties of Atraton-desisopropyl could potentially make it a valuable addition to this field.
Energy-related Functions
The high nitrogen content and chemical stability of triazines have led to their use in energy-related functions . Atraton-desisopropyl could potentially be explored for similar applications.
Mechanism of Action
Target of Action
It’s proposed that it may interact with proteins and enzymes, leading to a decrease in their activity . Furthermore, Atraton-desisopropyl may interact with DNA, potentially resulting in reduced gene expression .
Mode of Action
Atraton-desisopropyl’s mode of action is thought to involve interactions with its targets, leading to changes in their activity. This could involve binding to the active sites of enzymes or interacting with specific regions of DNA to influence gene expression .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like Atraton-desisopropyl. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . Additionally, the presence of certain ions in the environment can influence the degradation of Atraton-desisopropyl .
properties
IUPAC Name |
2-N-ethyl-6-methoxy-1,3,5-triazine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N5O/c1-3-8-5-9-4(7)10-6(11-5)12-2/h3H2,1-2H3,(H3,7,8,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZOHHVOQVUFCIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=N1)N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40184439 | |
Record name | 2-Amino-4-ethylamino-6-methoxy-s-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40184439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30360-56-6 | |
Record name | 2-Amino-4-ethylamino-6-methoxy-s-triazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030360566 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-4-ethylamino-6-methoxy-s-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40184439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-AMINO-4-ETHYLAMINO-6-METHOXY-S-TRIAZINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4439B0M0EV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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